Cas no 868680-41-5 (2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-fluorophenyl)acetamide)

• Product Name: 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-fluorophenyl)acetamide
• CAS No: 868680-41-5
• MF: C₁₄H₁₆FN₃O₃
• MW: 293.293546676636
• CID: 6042138
• PubChem ID: 7190161
• Update Time: 2025-06-11

2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-fluorophenyl)acetamide
• 1-Piperazineacetamide, 4-ethyl-N-(3-fluorophenyl)-2,3-dioxo-
• F1827-0021
• AKOS024612370
• SR-01000016195
• SR-01000016195-1
• 868680-41-5

• Inchi： 1S/C14H16FN3O3/c1-2-17-6-7-18(14(21)13(17)20)9-12(19)16-11-5-3-4-10(15)8-11/h3-5,8H,2,6-7,9H2,1H3,(H,16,19)
• InChI Key： VCUZOTCSOZERPR-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC(F)=C2)=O)CCN(CC)C(=O)C1=O

Computed Properties

• Exact Mass: 293.11756954g/mol
• Monoisotopic Mass: 293.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• pka: 12.47±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides

Additional information on 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-fluorophenyl)acetamide

Professional Introduction to Compound with CAS No. 868680-41-5 and Product Name: 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-fluorophenyl)acetamide

The compound with the CAS number 868680-41-5 and the product name 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-fluorophenyl)acetamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure of this compound incorporates a dioxopiperazine moiety, which is known for its versatility in drug design, particularly in modulating biological pathways associated with neurological and inflammatory disorders.

Recent research has highlighted the importance of dioxopiperazine derivatives in the development of novel pharmacological agents. The presence of the 4-ethyl group in the dioxopiperazine ring enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation. Additionally, the N-(3-fluorophenyl)acetamide moiety introduces a fluorine atom, which is commonly employed in medicinal chemistry to improve metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Studies have demonstrated that dioxopiperazine derivatives can interact with specific neurotransmitter receptors, offering a novel approach to treating conditions such as epilepsy and cognitive impairment. The fluorophenyl group further enhances these interactions by increasing the compound's affinity for these receptors. This dual functionality makes 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-fluorophenyl)acetamide a particularly intriguing candidate for further pharmacological exploration.

In vitro studies have shown that this compound exhibits significant inhibitory activity against various enzymes and receptors implicated in neurological disorders. The dioxopiperazine core has been found to modulate the activity of enzymes such as cyclic nucleotide phosphodiesterases (PDEs), which are crucial for regulating intracellular signaling pathways. Furthermore, the fluorophenyl moiety contributes to enhanced binding affinity to certain receptor subtypes, suggesting potential therapeutic benefits in conditions like depression and anxiety.

Another area of interest is the compound's potential application in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Preliminary research indicates that dioxopiperazine derivatives can inhibit key inflammatory pathways by modulating cytokine production and immune cell function. The structural features of 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-fluorophenyl)acetamide, particularly the presence of both the dioxopiperazine ring and the fluorophenyl group, make it a promising candidate for developing novel anti-inflammatory agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-ethyl group into the dioxopiperazine ring necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Similarly, the incorporation of the N-(3-fluorophenyl)acetamide moiety requires expertise in fluorinated organic synthesis, which is critical for achieving optimal pharmacological properties.

Recent advancements in computational chemistry have also played a significant role in optimizing the structure of this compound. Molecular modeling studies have been instrumental in identifying key structural features that enhance binding affinity and reduce toxicity. These studies have provided valuable insights into how modifications to the dioxopiperazine core and the fluorophenyl group can improve therapeutic efficacy.

The potential clinical applications of this compound are vast. Beyond its role in treating neurological and inflammatory disorders, it may also have utility in oncology and infectious diseases. The ability of dioxopiperazine derivatives to modulate multiple biological pathways makes them attractive candidates for developing combination therapies that target several disease mechanisms simultaneously.

As research continues to uncover new therapeutic applications for this class of compounds, it is likely that additional derivatives will be synthesized and evaluated. The development of novel synthetic methodologies will be crucial for producing these compounds on an industrial scale while maintaining high purity standards. Collaborative efforts between academic researchers and pharmaceutical companies will be essential for translating laboratory findings into clinical reality.

In conclusion, the compound with CAS number 868680-41-5, known as 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-fluorophenyl)acetamide, represents a significant advancement in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a promising candidate for further investigation. With ongoing research focused on optimizing its pharmacological properties and exploring new clinical applications, this compound holds great promise for improving patient outcomes across multiple disease areas.